Cas no 897619-76-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide structure
897619-76-0 structure
Product Name:N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
CAS No:897619-76-0
MF:C13H10BrN3O4
MW:352.140202045441
CID:6584218
PubChem ID:7533343
Update Time:2024-01-02

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
    • N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
    • N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
    • HMS3003M07
    • AB00679173-01
    • BRD-K41347124-001-07-7
    • AKOS024656496
    • MLS001235121
    • SMR000808469
    • CHEMBL1728509
    • 897619-76-0
    • N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
    • F2518-0559
    • Inchi: 1S/C13H10BrN3O4/c14-9-3-1-8(2-4-9)12-16-17-13(21-12)15-11(18)10-7-19-5-6-20-10/h1-4,7H,5-6H2,(H,15,17,18)
    • InChI Key: ANFMPQOCJMWZDU-UHFFFAOYSA-N
    • SMILES: O1C=C(C(NC2=NN=C(C3=CC=C(Br)C=C3)O2)=O)OCC1

Computed Properties

  • Exact Mass: 350.98547g/mol
  • Monoisotopic Mass: 350.98547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86.5Ų

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>

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